Cas no 1261748-66-6 (Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261748-66-6
• MF: C₁₃H₁₅F₃O₄
• MW: 292.251014947891
• CID: 4988253
• Update Time: 2025-06-13

Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C13H15F3O4/c1-3-19-12(17)7-5-9-4-6-10(8-11(9)18-2)20-13(14,15)16/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： WIMCCYVKNBAKPF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 307
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261748-66-6)

Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261748-66-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique methoxy and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The molecular structure of Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate features a phenylpropionate backbone, which is a common scaffold in many biologically active compounds. The presence of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug discovery. Recent studies have highlighted its role in the synthesis of anti-inflammatory and antimicrobial agents, aligning with the growing demand for new therapeutic options in the post-pandemic era.

In the agrochemical sector, Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate is being investigated for its potential as a precursor to pesticides and herbicides. The trifluoromethoxy moiety is known to improve the efficacy of agrochemicals by increasing their bioavailability and resistance to degradation. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly crop protection solutions.

From a material science perspective, this compound's unique electronic properties, driven by the methoxy and trifluoromethoxy substituents, make it a candidate for use in organic electronics and photovoltaic materials. Its ability to modulate electron density and charge transport has sparked interest in the development of next-generation OLEDs and solar cells, addressing the rising demand for renewable energy technologies.

The synthesis of Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate typically involves multi-step organic reactions, including esterification and aryl substitution. Advances in green chemistry have led to more efficient and sustainable production methods, reducing the environmental impact of its manufacturing process. This resonates with the increasing consumer and regulatory focus on eco-friendly chemical production.

In summary, Ethyl 3-(2'-methoxy-4'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261748-66-6) is a versatile compound with broad applications across multiple industries. Its unique structural features and functional groups make it a valuable asset in the quest for innovative solutions in healthcare, agriculture, and energy. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.